Cas no 1541459-32-8 (2-(1H-indol-5-yl)-3-methylbutanoic acid)

• Product Name: 2-(1H-indol-5-yl)-3-methylbutanoic acid
• CAS No: 1541459-32-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6388435
• PubChem ID: 82614354
• Update Time: 2025-05-22

2-(1H-indol-5-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-5-yl)-3-methylbutanoic acid
• 1541459-32-8
• EN300-1792240

• Inchi： 1S/C13H15NO2/c1-8(2)12(13(15)16)10-3-4-11-9(7-10)5-6-14-11/h3-8,12,14H,1-2H3,(H,15,16)
• InChI Key： FGLPKNXEHGZDKE-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC2=C(C=CN2)C=1)C(C)C)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-5-yl)-3-methylbutanoic acid

2-(1H-indol-5-yl)-3-methylbutanoic acid (CAS No: 1541459-32-8)

2-(1H-indol-5-yl)-3-methylbutanoic acid, also known by its CAS number 1541459-32-8, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecule consists of an indole ring system attached to a substituted butanoic acid moiety, making it a promising candidate for drug discovery and development.

The indole moiety in 2-(1H-indol-5-yl)-3-methylbutanoic acid plays a crucial role in its biological activity. Indole derivatives are known to interact with various biological targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes, making them versatile in modulating cellular processes. Recent studies have highlighted the potential of this compound as a modulator of the serotonin system, which is implicated in numerous physiological and pathological conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most exciting developments involving 2-(1H-indol-5-yl)-3-methylbutanoic acid is its role in anticancer research. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis through mitochondrial pathways, suggesting its potential as a novel anticancer agent with reduced systemic toxicity compared to traditional chemotherapeutic agents.

In addition to its anticancer properties, 2-(1H-indol-5-yl)-3-methylbutanoic acid has shown promise in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound has been found to inhibit key enzymes associated with amyloid-beta production and tau phosphorylation, two hallmark pathologies of Alzheimer's disease. Furthermore, its ability to cross the blood-brain barrier makes it a compelling candidate for central nervous system (CNS) drug development.

The synthesis of 2-(1H-indol-5-yl)-3-methylbutanoic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is critical for studying its stereochemical effects on biological activity. This has opened new avenues for exploring the compound's enantioselective interactions with biological targets.

From an analytical standpoint, 2-(1H-indol-5-yl)-3-methylbutanoic acid has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure, purity, and stability under various conditions. Such information is invaluable for ensuring consistent quality control during preclinical and clinical trials.

Looking ahead, the development of 2-(1H-indol-5-yl)-3-methylbutanoic acid into a clinically viable drug will require extensive preclinical testing to evaluate its safety profile, pharmacokinetics, and efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to accelerate this process and bring this promising compound closer to clinical application.

In conclusion, 2-(1H-indol-5-yl)-3-methylbutanoic acid (CAS No: 1541459-32-8) represents a cutting-edge advancement in medicinal chemistry with broad therapeutic potential across multiple disease areas. Its unique chemical structure, combined with recent breakthroughs in synthetic methodology and biological characterization, positions it as a leading candidate for future drug development efforts.